Cas no 87979-51-9 (Benzoyl chloride, 3-(dodecyloxy)-)

• Product Name: Benzoyl chloride, 3-(dodecyloxy)-
• CAS No: 87979-51-9
• MF: C₁₉H₂₉ClO₂
• MW: 324.885365247726
• CID: 649651
• PubChem ID: 14121899
• Update Time: 2025-04-19

Benzoyl chloride, 3-(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-(dodecyloxy)-
• 3-dodecoxybenzoyl chloride
• DTXSID90556243
• 87979-51-9
• 3-(DODECYLOXY)BENZOYL CHLORIDE

• Inchi： 1S/C19H29ClO2/c1-2-3-4-5-6-7-8-9-10-11-15-22-18-14-12-13-17(16-18)19(20)21/h12-14,16H,2-11,15H2,1H3
• InChI Key： KKLSQIWAFRZQRU-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)OCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 324.1856079g/mol
• Monoisotopic Mass: 324.1856079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 26.3Ų